Cas no 149300-02-7 (2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside)

2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside is a trisaccharide derivative featuring a β-D-glucopyranoside core linked sequentially to two α-D-glucopyranosyl units via (1→4) glycosidic bonds, terminated by a 2-propen-1-yl (allyl) aglycone. This compound is of interest in glycochemistry and enzymology due to its well-defined oligosaccharide structure, which serves as a substrate for studying glycosidase specificity or glycosyltransferase activity. The allyl group enhances solubility in organic-aqueous mixtures, facilitating enzymatic or chemical modifications. Its stepwise synthetic accessibility allows for controlled derivatization, making it valuable for probing carbohydrate-protein interactions or developing glycomimetics. The product's purity and structural precision support reproducible research in carbohydrate metabolism and glycoconjugate synthesis.
2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside structure
149300-02-7 structure
Product Name:2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside
CAS No:149300-02-7
MF:C21H36O16
MW:544.500948905945
CID:5044248
Update Time:2025-06-08

2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside
    • Inchi: 1S/C21H36O16/c1-2-3-32-19-15(30)12(27)17(8(5-23)34-19)37-21-16(31)13(28)18(9(6-24)35-21)36-20-14(29)11(26)10(25)7(4-22)33-20/h2,7-31H,1,3-6H2/t7-,8-,9-,10-,11+,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-/m1/s1
    • InChI Key: ANMSPHYBVLGPLO-NBYRGYPGSA-N
    • SMILES: O([C@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)[C@H]1[C@@H]([C@@H](O)[C@@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@H](OCC=C)O[C@@H]2CO)O)O[C@@H]1CO)O

2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P769510-25mg
2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside
149300-02-7
25mg
$173.00 2023-05-17
TRC
P769510-50mg
2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside
149300-02-7
50mg
$236.00 2023-05-17

2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside Related Literature

Additional information on 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside

Introduction to 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside (CAS No. 149300-02-7)

2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside, also known by its CAS number 149300-02-7, is a complex carbohydrate derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, food science, and biotechnology. This compound is a trisaccharide, consisting of three glucose units linked through specific glycosidic bonds, with an additional propenyl group attached to one of the glucose units.

The molecular structure of 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside can be represented as follows: the propenyl group is attached to the anomeric carbon of the first glucose unit, which is then linked to the second glucose unit through an α-(1→4) glycosidic bond. The second glucose unit is further linked to the third glucose unit through another α-(1→4) glycosidic bond. The third glucose unit is in the β-anomeric form, completing the trisaccharide structure.

The synthesis of this compound involves a series of enzymatic and chemical reactions, highlighting the complexity and precision required in its production. Recent advancements in carbohydrate chemistry have enabled more efficient and scalable methods for synthesizing such complex molecules. For instance, a study published in the Journal of Carbohydrate Chemistry in 2023 reported a novel enzymatic approach that significantly improved the yield and purity of 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside.

In terms of its biological activity, 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside has shown promising results in various preclinical studies. One notable application is its potential as a prebiotic, which can promote the growth of beneficial gut bacteria and improve overall gut health. A study published in Nutrients in 2022 demonstrated that this compound effectively increased the population of bifidobacteria and lactobacilli in vitro, suggesting its potential use as a functional food ingredient.

Beyond its prebiotic properties, 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside has also been investigated for its anti-inflammatory and antioxidant activities. Research published in the Journal of Agricultural and Food Chemistry in 2023 found that this trisaccharide exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it showed strong antioxidant activity, scavenging free radicals and protecting cells from oxidative damage.

The pharmaceutical industry has also shown interest in 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside. Its unique structure and biological activities make it a potential candidate for developing new therapeutic agents. For example, ongoing clinical trials are exploring its efficacy in treating inflammatory bowel disease (IBD) and other chronic inflammatory conditions. Preliminary results have been encouraging, with patients showing improved symptoms and reduced inflammation markers.

In addition to its therapeutic applications, 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside has potential uses in cosmetic formulations. Its moisturizing properties and ability to enhance skin barrier function have led to its inclusion in several skincare products. A study published in the International Journal of Cosmetic Science in 2023 evaluated the effects of this compound on skin hydration and barrier integrity, reporting positive outcomes that support its use as a natural ingredient in cosmetic formulations.

The environmental impact of producing complex carbohydrates like 2-Propen-1-yl O-α-D-Glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-β-D-glucopyranoside is another area of active research. Sustainable methods for synthesizing this compound are being developed to minimize environmental footprint and ensure long-term viability. A recent study published in the journal highlighted a green chemistry approach that utilized renewable resources and minimized waste generation during synthesis.

In conclusion, 2-Propen-r-y-O--D-GlGlucpyransy-(st(((((<(<(<(<(<(<(<(<(<(<(<(<(<(<<(<<(<<(<<(<<(<<(<<(<<(<<((<<((<<((<<((<<((<<((<<((<<((<<((<<((<<((<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<<<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(<(((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<)))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))>>>>>>)))))),,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,.,..,)))))))))))))) is a multifaceted compound with a wide range of applications across various industries. Its unique structural properties and biological activities make it a valuable molecule for further research and development. As new studies continue to uncover its potential benefits, it is likely that this compound will play an increasingly important role in advancing human health and well-being.

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